Cas no 192879-33-7 (methyl 5-aminothiophene-3-carboxylate)

192879-33-7 structure
Product Name:methyl 5-aminothiophene-3-carboxylate
CAS No:192879-33-7
Molecular Formula:C6H7NO2S
Molecular Weight:157.19028
MDL:MFCD17276535
CID:116263
PubChem ID:18983626
methyl 5-aminothiophene-3-carboxylate Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid,5-amino-,methylester(9CI)
- 5-AMino-thiophene-3-carboxylic acid Methyl ester
- methyl 5-aminothiophene-3-carboxylate
- methyl 5-aminothiophene-3-carboxylate(WX191351)
- 3-Thiophenecarboxylic acid, 5-amino-, methyl ester
- W15215
- 192879-33-7
- Z1079174394
- MFCD17276535
- methyl5-aminothiophene-3-carboxylate
- CS-0308108
- 3-thiophenecarboxylic acid,5-amino-,methyl ester
- 2-amino-4-methoxycarbonylthiophene
- SCHEMBL3107550
- EN300-108008
- AS-68452
- AKOS012322364
- GFERXXPZQYBEBF-UHFFFAOYSA-N
- DB-334664
-
- MDL: MFCD17276535
- InChIKey: GFERXXPZQYBEBF-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H7NO2S/c1-9-6(8)4-2-5(7)10-3-4/h2-3H,7H2,1H3
- SMILES: COC(C1C=C(N)SC=1)=O
Computed Properties
- Exact Mass: 157.01981
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 157.02
- Heavy Atom Count: 10
- Complexity: 140
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 80.6A^2
Experimental Properties
- PSA: 52.32
methyl 5-aminothiophene-3-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002GVM-100mg |
3-Thiophenecarboxylic acid, 5-amino-, methyl ester |
192879-33-7 | 97% | 100mg |
$99.00 | 2025-02-19 | |
A2B Chem LLC | AB14386-100mg |
Methyl 5-aminothiophene-3-carboxylate |
192879-33-7 | 95% | 100mg |
$86.00 | 2024-04-20 | |
Aaron | AR002H3Y-100mg |
3-Thiophenecarboxylic acid, 5-amino-, methyl ester |
192879-33-7 | 97% | 100mg |
$130.00 | 2025-01-21 | |
abcr | AB510631-250mg |
Methyl 5-aminothiophene-3-carboxylate, 95%; . |
192879-33-7 | 95% | 250mg |
€619.00 | 2024-08-02 | |
Alichem | A169004566-5g |
Methyl 5-aminothiophene-3-carboxylate |
192879-33-7 | 97% | 5g |
$1278.36 | 2023-09-02 | |
Ambeed | A496873-100mg |
Methyl 5-aminothiophene-3-carboxylate |
192879-33-7 | 97% | 100mg |
$131.0 | 2025-03-04 | |
Chemenu | CM434101-100mg |
3-Thiophenecarboxylic acid, 5-amino-, methyl ester |
192879-33-7 | 95%+ | 100mg |
$233 | 2023-02-02 | |
Enamine | EN300-108008-0.05g |
methyl 5-aminothiophene-3-carboxylate |
192879-33-7 | 95% | 0.05g |
$181.0 | 2023-10-28 | |
eNovation Chemicals LLC | Y1015300-100mg |
3-Thiophenecarboxylic acid, 5-amino-, methyl ester |
192879-33-7 | 95% | 100mg |
$335 | 2022-09-08 | |
TRC | M288388-10mg |
methyl 5-aminothiophene-3-carboxylate |
192879-33-7 | 10mg |
$ 50.00 | 2022-06-04 |
methyl 5-aminothiophene-3-carboxylate Related Literature
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Yu. I. Prylutskyy,I. S. Pashkova,D. Wyrzykowski,A. Woziwodzka,G. Gołuński,J. Piosik,V. V. Cherepanov,U. Ritter Phys. Chem. Chem. Phys., 2014,16, 23164-23172
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Herbert Ryan,Alison Smith,Marcel Utz Lab Chip, 2014,14, 1678-1685
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Can-Zhong Lu,Chuan-De Wu,Shao-Fang Lu,Jia-Cheng Liu,Qiang-Jin Wu,Hong-Hui Zhuang,Jin-Shun Huang Chem. Commun., 2002, 152-153
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5. In silico prediction of chemical genotoxicity using machine learning methods and structural alerts†Defang Fan,Hongbin Yang,Fuxing Li,Lixia Sun,Peiwen Di,Weihua Li,Yun Tang,Guixia Liu Toxicol. Res., 2018,7, 211-220
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6. Nucleotides containing variously modified sugars: energetics, structure, and mechanical properties†Yevgen P. Yurenko,Jan Novotný,Tymofii Yu. Nikolaienko Phys. Chem. Chem. Phys., 2016,18, 1615-1628
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Shuwei Li,Nishanth Marthandan,Dawn Bowerman,Harold R. Garner,Thomas Kodadek Chem. Commun., 2005, 581-583
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Subir Paul,Kousik Gayen,Nibedita Nandi,Arindam Banerjee Chem. Commun., 2018,54, 4341-4344
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Chang Peng,Haibo Xie,Zongbao kent Zhao,Ming Bao RSC Adv., 2015,5, 44598-44603
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Adam F. Henwood,Mathieu Lesieur,Ashu K. Bansal,Vincent Lemaur,David Beljonne,David G. Thompson,Duncan Graham,Alexandra M. Z. Slawin,Ifor D. W. Samuel,Catherine S. J. Cazin,Eli Zysman-Colman Chem. Sci., 2015,6, 3248-3261
Recommended suppliers
Amadis Chemical Company Limited
(CAS:192879-33-7)methyl 5-aminothiophene-3-carboxylate

Purity:99%/99%
Quantity:250mg/1g
Price($):199/536